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Compound of Interest

Compound Name:
3-Bromo-2,2-dimethylpropanoic

acid

Cat. No.: B184244 Get Quote

For immediate release

This guide provides essential safety and logistical information for the proper disposal of 3-
Bromo-2,2-dimethylpropanoic acid (CAS No: 2843-17-6), a corrosive compound that

requires careful handling to ensure personnel safety and environmental protection. The

following procedures are designed for researchers, scientists, and drug development

professionals.

I. Immediate Safety Protocols & Hazard Assessment
3-Bromo-2,2-dimethylpropanoic acid is classified as a corrosive material that causes severe

skin burns and eye damage.[1] Adherence to strict safety protocols is mandatory.

Personal Protective Equipment (PPE): A comprehensive set of PPE must be worn at all

times when handling this compound. This includes, but is not limited to, chemical-resistant

gloves (nitrile or neoprene), a lab coat, and chemical splash goggles with a face shield.

Ventilation: All handling and preparation for disposal should be conducted within a certified

chemical fume hood to prevent inhalation of any dust or vapors.

Emergency Stations: Ensure that a safety shower and an eyewash station are readily

accessible and have been recently tested.
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II. Step-by-Step Disposal Procedure
The primary method for the disposal of 3-Bromo-2,2-dimethylpropanoic acid is through an

approved hazardous waste management service.

Segregation and Labeling:

Do not mix 3-Bromo-2,2-dimethylpropanoic acid with other waste streams, particularly

incompatible materials such as acids, bases, oxidizing agents, or reducing agents.[2]

The waste container must be clearly labeled with the full chemical name: "Hazardous

Waste: 3-Bromo-2,2-dimethylpropanoic acid" and the appropriate hazard symbols (e.g.,

corrosive).

Containerization:

Use a dedicated, leak-proof, and chemically compatible container for waste accumulation.

The container should be kept tightly closed when not in use.

Store the sealed waste container in a designated, cool, and well-ventilated secondary

containment area, away from heat or ignition sources, while awaiting pickup.[2][3]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to schedule a pickup.

Provide the full chemical name, CAS number, and quantity of the waste to the disposal

service.

Documentation:

Maintain a detailed log of the accumulated waste, including the amount and date of

addition.

Retain all paperwork and certificates of disposal provided by the hazardous waste

contractor for regulatory compliance.
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III. Emergency Spill Management
In the event of a spill, immediate and decisive action is required to mitigate exposure and

environmental contamination.

Evacuate and Secure:

Alert all personnel in the immediate vicinity and evacuate the area.

Restrict access to the spill zone.

If any dust or vapor is generated, ensure ventilation is adequate and remove all ignition

sources.

Containment and Cleanup:

Wearing the appropriate PPE, cover the spill with an inert absorbent material, such as

vermiculite, sand, or commercial sorbent pads. Do not use combustible materials like

paper towels.

Carefully sweep or scoop the absorbed material into a designated hazardous waste

container. Avoid generating dust.

Clean the spill area with a suitable decontamination solution, followed by soap and water.

All cleaning materials must also be disposed of as hazardous waste.

First Aid:

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes while removing contaminated clothing.[4] Seek immediate medical

attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open.[4] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[5]
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Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[3]

IV. Chemical and Physical Properties Summary
A summary of key quantitative data for 3-Bromo-2,2-dimethylpropanoic acid is provided

below for quick reference.

Property Value

Molecular Formula C5H9BrO2

Molecular Weight 181.03 g/mol

CAS Number 2843-17-6

V. Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 3-Bromo-2,2-
dimethylpropanoic acid.
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Caption: Workflow for the safe disposal of 3-Bromo-2,2-dimethylpropanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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